(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid
9S-Hode, also known as a-dimorphecolate or 9(S)-hode, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Thus, 9S-hode is considered to be an octadecanoid lipid molecule. 9S-Hode is considered to be a practically insoluble (in water) and relatively neutral molecule. 9S-Hode has been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, 9S-hode is primarily located in the membrane (predicted from logP) and cytoplasm.
9(S)-HODE is a 9-HODE in which the 9-hydroxy group has S-stereochemistry. It is a conjugate acid of a 9(S)-HODE(1-). It is an enantiomer of a 9(R)-HODE.
9(S)-HODE is a 9-HODE in which the 9-hydroxy group has S-stereochemistry. It is a conjugate acid of a 9(S)-HODE(1-). It is an enantiomer of a 9(R)-HODE.
Brand Name:
Vulcanchem
CAS No.:
73543-67-6
VCID:
VC0163624
InChI:
InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1
SMILES:
CCCCCC=CC=CC(CCCCCCCC(=O)O)O
Molecular Formula:
C18H32O3
Molecular Weight:
296.4 g/mol
(9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid
CAS No.: 73543-67-6
Reference Standards
VCID: VC0163624
Molecular Formula: C18H32O3
Molecular Weight: 296.4 g/mol
| CAS No. | 73543-67-6 |
|---|---|
| Product Name | (9S,10E,12Z)-9-Hydroxyoctadeca-10,12-dienoic acid |
| Molecular Formula | C18H32O3 |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | (9S,10E,12Z)-9-hydroxyoctadeca-10,12-dienoic acid |
| Standard InChI | InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1 |
| Standard InChIKey | NPDSHTNEKLQQIJ-UINYOVNOSA-N |
| Isomeric SMILES | CCCCC/C=C\C=C\[C@H](CCCCCCCC(=O)O)O |
| SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Physical Description | Solid |
| Description | 9S-Hode, also known as a-dimorphecolate or 9(S)-hode, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Thus, 9S-hode is considered to be an octadecanoid lipid molecule. 9S-Hode is considered to be a practically insoluble (in water) and relatively neutral molecule. 9S-Hode has been detected in multiple biofluids, such as blood, cerebrospinal fluid, and urine. Within the cell, 9S-hode is primarily located in the membrane (predicted from logP) and cytoplasm. 9(S)-HODE is a 9-HODE in which the 9-hydroxy group has S-stereochemistry. It is a conjugate acid of a 9(S)-HODE(1-). It is an enantiomer of a 9(R)-HODE. |
| Synonyms | 9S-hydroxy-10E,12Z-octadecadienoic acid |
| Reference | 1.Gardner, H.W. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta 1001, 274-281 (1989). |
| PubChem Compound | 5312830 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume